![molecular formula C32H20CoN12 B3069255 Cobalt(2+);2,11,20,29,38,40-hexaza-37,39-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3(40),4(9),5,7,10,12,14,16,18,20,22(27),23,25,28(38),29,31(36),32,34-nonadecaene-5,15,24,34-tetramine CAS No. 27680-31-5](/img/structure/B3069255.png)
Cobalt(2+);2,11,20,29,38,40-hexaza-37,39-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3(40),4(9),5,7,10,12,14,16,18,20,22(27),23,25,28(38),29,31(36),32,34-nonadecaene-5,15,24,34-tetramine
Overview
Description
Cobalt(2+);2,11,20,29,38,40-hexaza-37,39-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3(40),4(9),5,7,10,12,14,16,18,20,22(27),23,25,28(38),29,31(36),32,34-nonadecaene-5,15,24,34-tetramine is a useful research compound. Its molecular formula is C32H20CoN12 and its molecular weight is 631.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Coordination Chemistry and Complex Formation
Cobalt(2+) complexes have been extensively studied for their coordination chemistry. Pratt and Williams (1967) investigated cobalt(II) cyanide complexes, focusing on their stoichiometry and stereochemistry (Pratt & Williams, 1967). Similarly, Bernhardt et al. (1996) reported on hexadentate coordinated cobalt(III) complexes, providing insights into their structural and conformational behavior (Bernhardt et al., 1996).
Catalysis and Electrochemistry
Cobalt complexes have been found to be useful in catalysis. For instance, Bernhardt and Jones (1999) demonstrated the electrocatalytic hydrogen evolution in aqueous solution using macrocyclic cobalt hexaamines (Bernhardt & Jones, 1999). This highlights the potential of cobalt complexes in energy conversion applications.
Crystallography and Molecular Structure
Significant research has been conducted on the crystal structures of cobalt complexes. Ganesh et al. (1990) detailed the structure of hexaaquacobalt(II) dichloride complexes, providing valuable information on their molecular geometry and hydrogen-bonding networks (Ganesh et al., 1990).
Ligand Design and Coordination
Lichty et al. (2004) synthesized and characterized cobalt(III) complexes with pendant-arm cross-bridged cyclams, revealing how ligand design influences the coordination environment and electronic spectra of these complexes (Lichty et al., 2004).
Spectroscopy and Chemical Properties
Research into the spectroscopic properties of cobalt complexes has provided deeper insights into their chemical behavior. Donlevy et al. (1992) investigated the encapsulated cobalt(III) complexes derived from unsymmetrically substituted ligands, contributing to our understanding of ligand-field parameters in cobalt chemistry (Donlevy et al., 1992).
Nanomaterials and Thin Films
Cobalt complexes have applications in the preparation of nanomaterials and thin films. Ramasamy et al. (2010) used cobalt complexes as single-molecule precursors for the preparation of cobalt sulphide nanoparticles, demonstrating the versatility of cobalt complexes in nanotechnology (Ramasamy et al., 2010).
Properties
IUPAC Name |
cobalt(2+);2,11,20,37,39,40-hexaza-29,38-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3(40),4(9),5,7,10,12(39),13(18),14,16,19,21,23,25,27,30(37),31(36),32,34-nonadecaene-5,15,24,34-tetramine | |
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InChI |
InChI=1S/C32H20N12.Co/c33-13-4-7-16-20(10-13)29-38-25(16)37-26-18-9-6-15(35)12-22(18)31(41-26)44-32-24-19(2-1-3-23(24)36)28(43-32)42-30-21-11-14(34)5-8-17(21)27(39-29)40-30;/h1-12H,33-36H2;/q-2;+2 | |
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InChI Key |
MUNHHUMFVNUYJI-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC2=C(C(=C1)N)C3=NC2=NC4=NC(=NC5=C6C=C(C=CC6=C([N-]5)[N-]C7=NC(=N3)C8=C7C=CC(=C8)N)N)C9=C4C=C(C=C9)N.[Co+2] | |
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Molecular Formula |
C32H20CoN12 | |
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DSSTOX Substance ID |
DTXSID30950342 | |
Record name | Cobalt(2+) 2,10,15,23-tetraaminophthalocyanine-6,29-diide | |
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Molecular Weight |
631.5 g/mol | |
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CAS No. |
27680-31-5 | |
Record name | Cobalt(2 ), (2,9,16,23-tetraaminophthalocyaninato(2-))- | |
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Record name | Cobalt(2+) 2,10,15,23-tetraaminophthalocyanine-6,29-diide | |
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